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Compound of Interest

Compound Name:
3-Oxazol-5-yl-benzenesulfonyl

chloride

CAS No.: 499770-75-1

Cat. No.: B1304178

Get Quote

3-Oxazol-5-yl-benzenesulfonyl chloride stands as a significant heterocyclic building block for

professionals in medicinal chemistry and organic synthesis. This compound uniquely merges

two critical pharmacophoric elements: the versatile oxazole ring and the reactive

benzenesulfonyl chloride moiety. The oxazole ring, a five-membered aromatic heterocycle, is a

well-established scaffold in numerous natural products and FDA-approved drugs, prized for its

ability to engage in various non-covalent interactions with biological targets like enzymes and

receptors.[1][2][3] Its derivatives are known to exhibit a wide spectrum of biological activities,

including anti-inflammatory, antibacterial, antifungal, and anticancer properties.[1][4]

Simultaneously, the benzenesulfonyl chloride group serves as a highly reactive and versatile

synthetic handle.[5] It is predominantly used to introduce sulfonyl groups, most notably through

reactions with amines to form sulfonamides—a cornerstone functional group in a vast array of

pharmaceuticals.[6] The strategic placement of the oxazole at the meta-position of the

benzenesulfonyl chloride ring offers a distinct structural vector for probing molecular

interactions, making this reagent a valuable tool for constructing libraries of novel, biologically

active compounds. This guide provides an in-depth analysis of its chemical properties,
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reactivity, synthesis, and applications, tailored for researchers aiming to leverage its potential in

drug development programs.

Core Physicochemical Properties
The fundamental properties of 3-Oxazol-5-yl-benzenesulfonyl chloride are summarized

below. These data are critical for experimental design, reaction setup, and safety

considerations.

Property Value Reference

CAS Number 499770-75-1 [7]

Molecular Formula C₉H₆ClNO₃S [7][8]

Molecular Weight 243.67 g/mol [7]

Appearance Off-white to light yellow solid [9]

Melting Point 134.6 °C [7]

Boiling Point 411.4 °C at 760 mmHg [7]

Density 1.455 g/cm³ [7]

SMILES
O=S(=O)(Cl)c1cccc(-

c2cnco2)c1
[7]

InChIKey
NVZBCBJNRFKVHB-

UHFFFAOYSA-N
[8]

Chemical Structure and Reactivity Profile
The chemical behavior of 3-Oxazol-5-yl-benzenesulfonyl chloride is dominated by the

electrophilic nature of the sulfur atom within the sulfonyl chloride group (-SO₂Cl).
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Caption: Chemical Structure of 3-Oxazol-5-yl-benzenesulfonyl chloride.

Mechanism of Reactivity: The Electrophilic Sulfur Center
The sulfur atom is bonded to two highly electronegative oxygen atoms and a chlorine atom.

This arrangement creates a significant partial positive charge on the sulfur, rendering it a potent

electrophile.[10] Consequently, it is highly susceptible to nucleophilic attack, making it an

excellent reagent for sulfonylation reactions.

Key Reactions
Sulfonamide Formation: This is the most prominent application. The compound reacts readily

with primary and secondary amines to form stable sulfonamides. This reaction is

fundamental to the synthesis of many drug candidates.[6] The reaction proceeds via

nucleophilic acyl substitution, where the amine attacks the electrophilic sulfur, leading to the

displacement of the chloride ion.

Sulfonate Ester Formation: In a similar fashion, it reacts with alcohols, typically in the

presence of a non-nucleophilic base (e.g., pyridine), to yield sulfonate esters.[6]

Hydrolysis: The compound is sensitive to moisture and reacts with water, particularly when

heated, to hydrolyze into the corresponding 3-(oxazol-5-yl)benzenesulfonic acid and

hydrochloric acid (HCl).[11][12] This reactivity underscores the need for anhydrous storage

and reaction conditions.
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Caption: Core reactivity pathway with a nucleophile.

Application in Medicinal Chemistry & Drug
Development
The true value of 3-Oxazol-5-yl-benzenesulfonyl chloride lies in its function as a molecular

scaffold for generating novel chemical entities with therapeutic potential. The combination of

the biologically active oxazole core with the sulfonamide-forming reactive handle provides a

powerful strategy for drug design.

Rationale for Use in Synthesis
Bioisosterism: The oxazole ring is a proven bioisostere for other cyclic structures like

thiazoles, imidazoles, and even phenyl rings, allowing for the fine-tuning of a drug

candidate's steric and electronic properties to improve efficacy and pharmacokinetic profiles.

[13]

Structural Diversity: The sulfonyl chloride group allows for the straightforward introduction of

a wide array of amine-containing fragments, rapidly generating a library of diverse

sulfonamide derivatives.

Proven Pharmacophore: Sulfonamides are a "privileged" functional group in medicinal

chemistry, found in drugs with antibacterial, diuretic, anticonvulsant, and anti-inflammatory

activities.
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Caption: Workflow for drug discovery applications.

Experimental Protocol: General Synthesis of a
Novel Sulfonamide
This protocol provides a representative, self-validating workflow for the synthesis of a

sulfonamide derivative using 3-Oxazol-5-yl-benzenesulfonyl chloride.

Objective: To synthesize N-substituted-3-(oxazol-5-yl)benzenesulfonamide.

Materials:

3-Oxazol-5-yl-benzenesulfonyl chloride (1.0 eq)

Desired primary or secondary amine (1.1 eq)
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Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (TEA) or Pyridine (1.5 eq)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

TLC plates (silica gel 60 F₂₅₄)

Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or

Argon), add 3-Oxazol-5-yl-benzenesulfonyl chloride (1.0 eq). Dissolve it in anhydrous

DCM.

Causality: Anhydrous conditions are critical to prevent hydrolysis of the sulfonyl chloride

starting material.[7][14]

Amine Addition: In a separate flask, dissolve the amine (1.1 eq) and TEA (1.5 eq) in

anhydrous DCM. Cool the sulfonyl chloride solution to 0 °C using an ice bath.

Causality: Cooling the reaction mitigates potential exothermic events and improves

selectivity. TEA acts as a base to neutralize the HCl byproduct generated during the

reaction, driving the equilibrium towards the product.

Reaction Execution: Add the amine/TEA solution dropwise to the stirring sulfonyl chloride

solution at 0 °C. After the addition is complete, allow the reaction to warm to room

temperature and stir for 4-12 hours.

In-Process Control (Self-Validation): Monitor the reaction progress using Thin Layer

Chromatography (TLC). Spot the starting material and the reaction mixture on a TLC plate.

The disappearance of the starting material spot and the appearance of a new, typically more

polar, product spot indicates reaction completion.
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Work-up and Extraction: Once the reaction is complete, quench it by adding water. Transfer

the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to

remove excess base), saturated NaHCO₃ solution (to remove acidic impurities), and brine.

Causality: This aqueous work-up sequence purifies the crude product by removing

unreacted reagents and byproducts based on their acid-base properties and solubility.

Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude product.

Purification: Purify the crude product using flash column chromatography on silica gel with

an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

sulfonamide.

Characterization (Final Validation): Confirm the structure and purity of the final compound

using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy.[15]

Safety, Handling, and Storage
3-Oxazol-5-yl-benzenesulfonyl chloride is a reactive and corrosive chemical that requires

careful handling.

Hazards:

Causes severe skin burns and eye damage.[7]

Reacts violently or readily with water, liberating toxic and corrosive gases (HCl).[7][11]

Harmful if swallowed.[7]

Personal Protective Equipment (PPE):

Always handle inside a chemical fume hood.[7]

Wear appropriate protective gloves (e.g., nitrile), a lab coat, and chemical safety goggles

or a face shield.[7][14]
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Storage:

Store in a cool, dry, well-ventilated place away from water and moisture.[7][14]

Keep the container tightly closed. It is moisture-sensitive.[7][14]

Store away from incompatible materials such as strong bases, oxidizers, and amines.[11]

[14]

Disposal:

Dispose of waste in accordance with federal, state, and local regulations. Do not add

water to the waste container.[7]

Conclusion
3-Oxazol-5-yl-benzenesulfonyl chloride is a high-value reagent for chemical and

pharmaceutical research. Its bifunctional nature, combining a reactive sulfonylation center with

a biologically relevant oxazole motif, makes it an ideal starting point for the synthesis of

targeted compound libraries. A thorough understanding of its physicochemical properties,

reactivity, and handling requirements is essential for researchers to safely and effectively

harness its synthetic potential in the pursuit of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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